Kasseptin 1Mc

• bioactivity: Antibacterial
• sequence: FVGAIAAALPHVISAIKNAL

Description

Kasseptin 1Mc is a synthetic transition metal complex designed for studying ultrafast excited-state dynamics, particularly its metal-centered (1MC) electronic states. These states play a critical role in photochemical processes, such as energy transfer and intersystem crossing (ISC). The compound exhibits a unique electronic structure where the 1MC states are energetically close to metal-to-ligand charge transfer (1MLCT) states, enabling comparative studies of their photophysical behavior . Key properties include:

• Electronic Configuration: The 1MC states arise from transitions within the metal-ligand framework, characterized by elongation of Fe–N/C bonds and distinct vibrational modes .
• Photoresponse: Under specific laser excitation, this compound demonstrates selective population of 1MC or 1MLCT states, depending on pulse duration and frequency .

Comparison with Similar Compounds

Data Tables

Table 1: Key Photophysical Properties

Property	This compound	[Fe(bmip)₂]²⁺	[Ru(phen)₃]²⁺
1MC Vibrational Period	330 fs	320 fs	N/A
TDM Ratio (1MC:1MLCT)	1:2	1:3	1:5
Laser Selectivity	60 fs pulse	Not observed	Not applicable

Table 2: TR-XDS Signal Characteristics

State	Signal Amplitude	Oscillation Period	Dominant Mode
1MC	High	330 fs	ν6
1MLCT	Low	Minimal	N/A
3MC	Moderate	Damped	ν6

Research Findings

• Ballistic Dynamics : this compound’s 1MC states enable direct observation of wavepacket motion through conical intersections, a mechanism critical for ISC but absent in MLCT systems .
• Coherent Oscillations : The ν6 breathing mode dominates TR-XDS signals, providing a fingerprint for distinguishing 1MC from MLCT states .
• Laser Tuning: Adjusting pulse duration (10 fs vs.